Cas no 4189-44-0 (Methanesulfinic acid,1-amino-1-imino-)

• Product Name: Methanesulfinic acid,1-amino-1-imino-
• CAS No: 4189-44-0
• MF: CH₄N₂O₂S
• MW: 108.11966
• CID: 329102
• Update Time: 2019-02-12

Methanesulfinic acid,1-amino-1-imino- Chemical and Physical Properties

Names and Identifiers

• Methanesulfinic acid,1-amino-1-imino-
• THIOUREA DIOXIDE
• Einecs 224-065-1
• THIO UREA MIN.
• thiourea S,S-dioxide
• thiourea S-dioxide
• Thiourea,S,S-dioxide(9CI)
• Urea,thio-,2,2-dioxide
• Thiourea, S,S-dioxide (9CI)
• thiourea, s,s-dioxide
• thiourea,,dioxide
• Formamidine sulfinic acid

• Inchi： 1S/CH4N2O2S/c2-1(3)6(4)5/h2-3H2
• InChI Key： KDZCMNKCNXVTIK-UHFFFAOYSA-N
• SMILES： NC(N)=S(=O)=O

Computed Properties

• Exact Mass: 107.99900
• Monoisotopic Mass: 107.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 84
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: -1.7
• Topological Polar Surface Area: 90

Experimental Properties

• Color/Form: White crystalline particles, non-toxic and odorless
• Density: 2.25 g/cm3
• Melting Point: 126 °C
• Boiling Point: 355.3 °C at 760 mmHg
• Flash Point: 168.7 °C
• Refractive Index: 1.805
• PSA: 118.27000
• LogP: 0.35170
• Solubility: Uncertain

Methanesulfinic acid,1-amino-1-imino- Security Information

• Safety Instruction： S22-S36/37
• RTECS：YT5250000
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R22; R36/37/38